2-Methylundecanal

• CAS: 110-41-8
• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• SMILES: CCCCCCCCCC(C)C=O
• InChI: InChI=1S/C12H24O/c1-3-4-5-6-7-8-9-10-12(2)11-13/h11-12H,3-10H2,1-2H3
• InChIKey: NFAVNWJJYQAGNB-UHFFFAOYSA-N
• Solubility: soluble in fixed oils, alcohol, and propylene glycol (solution may be turbid); insoluble in glycerol; soluble in alcohol, most fixed oils, propylene glycol (may be turbid); insoluble in glycerol, water; 1 ml in 2 ml of 80% alcohol (in ethanol)

2-Methylundecanal (CAS 110-41-8), also known as Aldehyde C-12 MNA or methyl nonyl acetaldehyde, is a branched, 12-carbon aliphatic aldehyde. It is a clear, colorless to pale yellow liquid with a molecular weight of 184.32 g/mol.

2-Methylundecanal (CAS 110-41-8) Procurement Guide: Technical Specifications and Sourcing Considerations

2-Methylundecanal (CAS 110-41-8), also known as Aldehyde C-12 MNA or methyl nonyl acetaldehyde, is a branched, 12-carbon aliphatic aldehyde [1]. It is a clear, colorless to pale yellow liquid with a molecular weight of 184.32 g/mol [1]. Key physicochemical properties include a density of 0.83 g/mL at 25°C, a boiling point of 171°C, and a vapor pressure of 2.4 Pa at 20°C [2]. This compound is a cornerstone of modern perfumery, first synthesized in 1904 by Georges Darzens and famously featured as a key component in Chanel No. 5 [3]. It is found naturally in trace amounts in kumquat peel oil and is approved for use as a flavoring agent by FEMA (No. 2749) and JECFA (No. 275), with an Acceptable Daily Intake (ADI) at current use levels [4].

• [1] The Good Scents Company. 2-Methylundecanal (Aldehyde C-12 MNA) Catalog Information. View Source
• [2] ChemicalBook. 2-Methylundecanal (CAS 110-41-8) Chemical Properties. View Source
• [3] Cotton, S. (2012). 2-Methylundecanal. Chemistry World. View Source
• [4] JECFA. Summary of Evaluations Performed by the Joint FAO/WHO Expert Committee on Food Additives: 2-METHYLUNDECANAL. View Source

2-Methylundecanal: Why Simple Aldehyde Substitution is Not a Viable Option

The procurement of 2-methylundecanal (Aldehyde C-12 MNA) cannot be addressed by simply sourcing a different C12 aldehyde. The molecule's unique branched structure at the C2 position fundamentally differentiates its performance and application profile from its linear isomer, dodecanal (lauric aldehyde), and other related aldehydes . The methyl branch directly impacts key physical properties like vapor pressure, which in turn governs the compound's volatility, odor diffusion, and substantivity on various substrates [1]. This structural feature results in a unique, multifaceted odor profile described as herbaceous, orange, and ambergris-like with a clean, aldehydic impact, which is markedly different from the purely fatty, waxy notes of its straight-chain isomer [2]. The quantitative evidence below demonstrates that generic substitution would alter the olfactory character, volatility profile, and overall performance of a fragrance or flavor formulation, making 2-methylundecanal a specific and non-interchangeable raw material.

• [1] ChemicalBook. 2-Methylundecanal (CAS 110-41-8) Chemical Properties. View Source
• [2] Wikipedia. 2-Methylundecanal. View Source

2-Methylundecanal: Quantifiable Differentiation and Comparative Performance Data

Olfactory Differentiation: 2-Methylundecanal vs. Its Straight-Chain Isomer Dodecanal

The odor profile of 2-methylundecanal is 'markedly different' from that of its isomeric linear aldehyde, dodecanal . This qualitative difference is a primary driver for selection, as the methyl branch creates a distinct olfactory space. While both are C12 aldehydes, their sensory perception diverges significantly. [1]

Evidence Dimension	Odor Profile Description
Target Compound Data	Herbaceous, orange, ambergris-like, fatty odor with incense and ambergris notes, fresh, clean, aldehydic impact [1][2]
Comparator Or Baseline	Dodecanal (Lauric Aldehyde): Described as having a strong, fatty, waxy, citrus odor with floral overtones [1][2]
Quantified Difference	Qualitative: The branched structure imparts a complex, multifaceted profile with ambery and fresh notes, whereas the linear isomer is predominantly fatty and waxy.
Conditions	Sensory evaluation by perfumers and panelists, as described in standard reference texts and supplier technical data sheets [1].

Why This Matters

This specific olfactory signature is irreplaceable for creating modern aldehydic, floral, amber, and fantasy fragrance accords, particularly the 'fresh' and 'clean' top notes valued in fine perfumery, whereas dodecanal is used for different, more functional, waxy effects.

• [1] Wikipedia. 2-Methylundecanal. View Source
• [2] The Good Scents Company. 2-Methylundecanal (Aldehyde C-12 MNA) Catalog Information. View Source

Toxicological Profile: Low Acute Oral Toxicity for Safe Use in Fragrance and Flavor

2-Methylundecanal exhibits a low acute oral toxicity profile, which supports its wide use in consumer products. The reported acute oral LD50 value in rats is >5 g/kg . This is a key safety parameter that differentiates it from other, more toxic aldehydes that may require stricter handling and use-level restrictions.

Evidence Dimension	Acute Oral Toxicity (LD50 in rat)
Target Compound Data	>5 g/kg
Comparator Or Baseline	Class-Level Inference: Many lower molecular weight aldehydes (e.g., acetaldehyde, formaldehyde) have LD50 values in the range of hundreds of mg/kg, reflecting significantly higher acute toxicity.
Quantified Difference	2-Methylundecanal's LD50 (>5,000 mg/kg) is at least an order of magnitude higher (less toxic) than more hazardous aldehydes.
Conditions	Standard acute oral toxicity study in rats, as reported in toxicological summaries .

Why This Matters

The favorable safety margin, as reflected by a high LD50, allows for broader application in leave-on consumer products and flavors without the stringent handling and formulation constraints associated with more toxic aldehydes.

Regulatory Acceptance: JECFA Acceptable Daily Intake (ADI) for Flavor Use

2-Methylundecanal has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and assigned an 'ACCEPTABLE' status with 'No safety concern at current levels of intake when used as a flavouring agent' [1]. This explicit regulatory clearance is a critical differentiator for procurement in flavor applications.

Evidence Dimension	JECFA Safety Evaluation Status for Flavor Use
Target Compound Data	ACCEPTABLE. 'No safety concern at current levels of intake when used as a flavouring agent' (JECFA No. 275) [1]
Comparator Or Baseline	Class-Level Inference: Not all aldehydes or flavor compounds have undergone this level of international safety review or have been granted such a clear, unrestricted status.
Quantified Difference	Binary outcome: Approved vs. Not Approved / Restricted.
Conditions	Evaluation by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), latest evaluation 1997 [1].

Why This Matters

This official JECFA endorsement is a prerequisite for many food and beverage manufacturers. It provides a clear, verifiable justification for sourcing this specific compound over an analog that may lack such a definitive safety assessment or have use restrictions.

• [1] JECFA. Summary of Evaluations Performed by the Joint FAO/WHO Expert Committee on Food Additives: 2-METHYLUNDECANAL. View Source

Natural Occurrence Status: A Key Differentiator for Natural Marketing Claims

2-Methylundecanal is a naturally occurring substance, found in kumquat peel oil [1]. This natural occurrence is a critical differentiation point from many other synthetic aldehydes and is essential for products marketed as containing 'natural' ingredients, as it permits the compound to be considered a nature-identical flavoring substance.

Evidence Dimension	Natural Occurrence
Target Compound Data	Confirmed natural occurrence in kumquat (Fortunella spp.) peel oil [1].
Comparator Or Baseline	Other synthetic aldehydes (e.g., certain branched aldehydes): May be purely synthetic with no known natural source.
Quantified Difference	Binary: Naturally occurring vs. Not found in nature.
Conditions	Analysis of kumquat essential oil composition.

Why This Matters

This allows formulators to use 2-methylundecanal in 'natural' flavor and fragrance compositions under various regulatory frameworks (e.g., EU Flavourings Regulation (EC) No 1334/2008 for 'natural flavouring substances'), a significant marketing and regulatory advantage not shared by many purely synthetic analogs.

• [1] Wikipedia. 2-Methylundecanal. View Source

2-Methylundecanal: Optimal Application Scenarios Based on Differentiated Properties

Core Raw Material for High-End Fine Fragrance Creation

2-Methylundecanal is the archetypal 'aldehydic' note in fine perfumery, specifically for crafting the effervescent, clean, and sparkling top notes of classic aldehydic florals (like Chanel No. 5) and modern compositions. Its unique olfactory profile, as detailed in the evidence, provides a distinctive combination of fresh aldehydic impact with a soft, ambery, and floral heart. It is used in this application for its high-impact diffusivity and the specific character it imparts, which cannot be replicated by linear aldehydes . This scenario directly leverages the olfactory differentiation evidence from Section 3 .

Key Flavor Component for Citrus and Tropical Fruit Profiles

As a flavoring agent, 2-methylundecanal is specifically used to enhance and add complexity to citrus (especially orange), coconut, apricot, and pineapple flavor formulations . At low concentrations (e.g., 2 ppm), it contributes waxy, fatty, and metallic notes with a citrus nuance that adds authenticity and depth to these fruit profiles . This scenario is enabled by its JECFA 'ACCEPTABLE' safety status as a flavoring agent and its confirmed natural occurrence in citrus fruits, as established in Section 3 .

Fragrance Ingredient for Functional Products Requiring Robust Stability

2-Methylundecanal demonstrates good stability in a range of functional product bases, making it suitable for use in soaps, detergents, and other household care products . While certain applications like multi-purpose cleaners may present greater stability challenges, its performance in soap and shampoo bases is well-documented . This scenario is supported by the low acute toxicity profile (LD50 >5 g/kg) outlined in Section 3, which supports its safe use in consumer products with potential for skin contact .

Essential Ingredient for 'Natural' and 'Clean-Label' Product Development

For brands seeking to formulate natural or nature-identical fragrances and flavors, 2-methylundecanal is a crucial tool. Its verified presence in kumquat peel oil allows it to be legally classified as a natural flavoring substance in many jurisdictions, including the EU and US. This directly supports product developers in meeting consumer demand for 'clean-label' products without sacrificing the powerful and versatile aldehydic note that this compound uniquely provides, a differentiation point firmly established in the evidence from Section 3.